5-(Penta-1,3-diyn-1-yl)-2,2'-bithiophene

• CAS No.: 61102-17-8
• Molecular Formula: C13H8S2
• Molecular Weight: 228.3 g/mol
• IUPAC Name: 2-penta-1,3-diynyl-5-thiophen-2-ylthiophene
• InChI: InChI=1S/C13H8S2/c1-2-3-4-6-11-8-9-13(15-11)12-7-5-10-14-12/h5,7-10H,1H3
• InChI Key: WCCMITHHMNKYNC-UHFFFAOYSA-N
• Canonical SMILES: CC#CC#CC1=CC=C(S1)C2=CC=CS2

Description

5-(Penta-1,3-diyn-1-yl)-2,2'-bithiophene is a naturally occurring thiophene derivative characterized by a bithiophene core (two fused thiophene rings) substituted at the 5-position with a penta-1,3-diynyl group (-C≡C-C≡C-). This compound is primarily isolated from the roots of Echinops grijisii Hance (菊科蓝刺头属), a plant used in traditional Chinese medicine for its cytotoxic and anti-inflammatory properties . Its structure has been confirmed via spectroscopic methods (¹H NMR, ¹³C NMR, and MS) and comparative analysis with literature data. The compound exhibits significant cytotoxic activity against human cancer cell lines, making it a focus of pharmacological research .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Thiophene derivatives with conjugated diynyl or hydroxylated side chains are common in Echinops species and related plants. Below is a detailed comparison of 5-(Penta-1,3-diyn-1-yl)-2,2'-bithiophene with analogous compounds, emphasizing structural variations, biological activities, and synthesis pathways.

Table 1: Structural and Functional Comparison of Key Thiophene Derivatives

Compound Name	Substituents	Biological Activity	Source	Key References
5-(Penta-1,3-diyn-1-yl)-2,2'-bithiophene	Penta-1,3-diynyl at 5-position	Cytotoxic (vs. cancer cells)	Echinops grijisii
5-(3,4-Dihydroxybut-1-ynyl)-2,2'-bithiophene	3,4-Dihydroxybutynyl at 5-position	Anti-inflammatory (NO inhibition in RAW 264.7 cells)	Echinops spp.
5-BBT (5-(But-3-en-1-ynyl)-2,2'-bithiophene)	Butenynyl at 5-position	Fungicidal (vs. C. albicans)	Echinops ritro L.
α-Terthienyl	Three conjugated thiophene rings	Larvicidal, phototoxic	Echinops spp.
Arctinol B	5-(Penta-1,3-diynyl)-2-(3,4-dihydroxybutynyl)	Cytotoxic, antioxidant	Echinops aerial parts
2-(Penta-1,3-diynyl)-5-(4-hydroxybutynyl)thiophene	Hydroxybutynyl + penta-diynyl	Tumor inhibitory effects	Echinops grijisii

Key Structural Differences and Implications

Substituent Complexity: The penta-1,3-diynyl group in 5-(Penta-1,3-diyn-1-yl)-2,2'-bithiophene enhances conjugation and electron delocalization compared to shorter chains (e.g., butenynyl in 5-BBT). This likely increases lipophilicity, improving membrane permeability and cytotoxic potency . Hydroxylated derivatives (e.g., 5-(3,4-Dihydroxybut-1-ynyl)-2,2'-bithiophene) exhibit higher solubility due to polar -OH groups, facilitating interactions with hydrophilic biological targets (e.g., enzymes in NO signaling) .

Biological Activity: Cytotoxicity: The penta-diynyl substituent in 5-(Penta-1,3-diyn-1-yl)-2,2'-bithiophene shows stronger tumor inhibition than hydroxylated analogs, possibly due to enhanced redox activity or DNA intercalation . Antifungal vs. Anti-inflammatory: 5-BBT’s butenynyl chain confers fungicidal activity (MFC = 0.50 µg/mL), while hydroxylated analogs target inflammatory pathways (e.g., NO inhibition with IC₅₀ = 65.4 µg/mL) . Phototoxicity: α-Terthienyl’s tricyclic structure enables UV-induced singlet oxygen generation, a mechanism absent in bithiophene derivatives .

Synthetic Pathways: 5-(Penta-1,3-diyn-1-yl)-2,2'-bithiophene is typically isolated from plant extracts, but synthetic routes involve lithiation of 2,2'-bithiophene followed by coupling with diynyl halides . Analogous compounds (e.g., arctinol B) require multi-step functionalization, including hydroxylation via oxidative enzymes in planta .